Cas no 1806001-15-9 (Ethyl 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806001-15-9
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4833146
• Update Time: 2025-06-12

Ethyl 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H7F3N2O6/c1-2-19-8(16)5-4(15)3-13-7(14(17)18)6(5)20-9(10,11)12/h3,15H,2H2,1H3
• InChI Key： REHKVLSUVQWQAU-UHFFFAOYSA-N
• SMILES： FC(OC1C([N+](=O)[O-])=NC=C(C=1C(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.6
• Topological Polar Surface Area: 115

Additional information on Ethyl 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate

Research Brief on Ethyl 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1806001-15-9)

Ethyl 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1806001-15-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound, characterized by the presence of a trifluoromethoxy group, a nitro substituent, and an ester functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

Recent research has focused on the synthetic pathways and optimization of Ethyl 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis route involving a multi-step reaction sequence starting from commercially available pyridine precursors. The key steps included nitration, trifluoromethoxylation, and esterification, with the final product characterized by NMR and mass spectrometry. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that Ethyl 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate exhibits moderate inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is believed to involve interference with bacterial cell wall synthesis, although further mechanistic studies are required to confirm this hypothesis. Additionally, molecular docking simulations suggest potential interactions with bacterial enzymes, opening avenues for structure-activity relationship (SAR) studies.

The compound's potential extends beyond antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use as a scaffold for designing kinase inhibitors. Researchers modified the ester group to introduce various pharmacophores, resulting in derivatives with selective activity against specific kinase targets. These findings underscore the compound's versatility as a building block in medicinal chemistry, with implications for cancer therapy and other disease areas.

Despite these promising developments, challenges remain in the optimization of Ethyl 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of prodrug strategies to enhance oral absorption and the development of targeted delivery systems to improve therapeutic efficacy.

In conclusion, Ethyl 5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1806001-15-9) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a subject of ongoing research interest. Continued investigation into its synthetic optimization, mechanism of action, and therapeutic potential will likely yield significant contributions to the field of chemical biology and medicinal chemistry.